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molecular formula C5H3Br2N B019318 2,5-Dibromopyridine CAS No. 624-28-2

2,5-Dibromopyridine

Cat. No. B019318
CAS RN: 624-28-2
M. Wt: 236.89 g/mol
InChI Key: ZHXUWDPHUQHFOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536165B2

Procedure details

In a schlenck tube, a mixture of 2,5-dibromopyridine (2.11 mmol, 0.500 g), 3-methoxyphenylboronic acid (2.11 mmol, 0.321 g), PdCl2dppf.DCM (0.21 mmol, 0.172 g), Cs2CO3 (6.33 mmol, 2.063 g) in a dioxane/water 4:1 mixture (14.5 ml) was heated at 100° C. for 14 hours, under argon atmosphere. The solvent was evaporated and the crude mixture was extracted between water and ethyl acetate. The solid residue was purified by chromatography over SiO2 eluting with hexane/ethyl acetate mixtures affording 5-bromo-2-(3-methoxyphenyl)pyridine (0.242 g, yield 43%) as major product and 2-bromo-5-(3-methoxyphenyl)pyridine (0.039 g) as minor product.
Name
2,5-dibromopyridine
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
3-methoxyphenylboronic acid
Quantity
0.321 g
Type
reactant
Reaction Step One
[Compound]
Name
PdCl2dppf
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DCM
Quantity
0.172 g
Type
reactant
Reaction Step Two
Name
Cs2CO3
Quantity
2.063 g
Type
reactant
Reaction Step Two
[Compound]
Name
mixture
Quantity
14.5 mL
Type
reactant
Reaction Step Two
Name
dioxane water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
5-bromo-2-(3-methoxyphenyl)pyridine
Yield
43%
Name
2-bromo-5-(3-methoxyphenyl)pyridine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[CH3:9][O:10][C:11]1[CH:12]=[C:13](B(O)O)[CH:14]=[CH:15][CH:16]=1.C(Cl)Cl.C([O-])([O-])=O.[Cs+].[Cs+]>O1CCOCC1.O>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([C:15]2[CH:14]=[CH:13][CH:12]=[C:11]([O:10][CH3:9])[CH:16]=2)=[N:3][CH:4]=1.[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:15]2[CH:14]=[CH:13][CH:12]=[C:11]([O:10][CH3:9])[CH:16]=2)=[CH:4][N:3]=1 |f:3.4.5,6.7|

Inputs

Step One
Name
2,5-dibromopyridine
Quantity
0.5 g
Type
reactant
Smiles
BrC1=NC=C(C=C1)Br
Name
3-methoxyphenylboronic acid
Quantity
0.321 g
Type
reactant
Smiles
COC=1C=C(C=CC1)B(O)O
[Compound]
Name
PdCl2dppf
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
DCM
Quantity
0.172 g
Type
reactant
Smiles
C(Cl)Cl
Name
Cs2CO3
Quantity
2.063 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
[Compound]
Name
mixture
Quantity
14.5 mL
Type
reactant
Smiles
Name
dioxane water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1.O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
EXTRACTION
Type
EXTRACTION
Details
the crude mixture was extracted between water and ethyl acetate
CUSTOM
Type
CUSTOM
Details
The solid residue was purified by chromatography over SiO2 eluting with hexane/ethyl acetate

Outcomes

Product
Name
5-bromo-2-(3-methoxyphenyl)pyridine
Type
product
Smiles
BrC=1C=CC(=NC1)C1=CC(=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.242 g
YIELD: PERCENTYIELD 43%
Name
2-bromo-5-(3-methoxyphenyl)pyridine
Type
product
Smiles
BrC1=NC=C(C=C1)C1=CC(=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.039 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08536165B2

Procedure details

In a schlenck tube, a mixture of 2,5-dibromopyridine (2.11 mmol, 0.500 g), 3-methoxyphenylboronic acid (2.11 mmol, 0.321 g), PdCl2dppf.DCM (0.21 mmol, 0.172 g), Cs2CO3 (6.33 mmol, 2.063 g) in a dioxane/water 4:1 mixture (14.5 ml) was heated at 100° C. for 14 hours, under argon atmosphere. The solvent was evaporated and the crude mixture was extracted between water and ethyl acetate. The solid residue was purified by chromatography over SiO2 eluting with hexane/ethyl acetate mixtures affording 5-bromo-2-(3-methoxyphenyl)pyridine (0.242 g, yield 43%) as major product and 2-bromo-5-(3-methoxyphenyl)pyridine (0.039 g) as minor product.
Name
2,5-dibromopyridine
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
3-methoxyphenylboronic acid
Quantity
0.321 g
Type
reactant
Reaction Step One
[Compound]
Name
PdCl2dppf
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DCM
Quantity
0.172 g
Type
reactant
Reaction Step Two
Name
Cs2CO3
Quantity
2.063 g
Type
reactant
Reaction Step Two
[Compound]
Name
mixture
Quantity
14.5 mL
Type
reactant
Reaction Step Two
Name
dioxane water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
5-bromo-2-(3-methoxyphenyl)pyridine
Yield
43%
Name
2-bromo-5-(3-methoxyphenyl)pyridine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[CH3:9][O:10][C:11]1[CH:12]=[C:13](B(O)O)[CH:14]=[CH:15][CH:16]=1.C(Cl)Cl.C([O-])([O-])=O.[Cs+].[Cs+]>O1CCOCC1.O>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([C:15]2[CH:14]=[CH:13][CH:12]=[C:11]([O:10][CH3:9])[CH:16]=2)=[N:3][CH:4]=1.[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:15]2[CH:14]=[CH:13][CH:12]=[C:11]([O:10][CH3:9])[CH:16]=2)=[CH:4][N:3]=1 |f:3.4.5,6.7|

Inputs

Step One
Name
2,5-dibromopyridine
Quantity
0.5 g
Type
reactant
Smiles
BrC1=NC=C(C=C1)Br
Name
3-methoxyphenylboronic acid
Quantity
0.321 g
Type
reactant
Smiles
COC=1C=C(C=CC1)B(O)O
[Compound]
Name
PdCl2dppf
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
DCM
Quantity
0.172 g
Type
reactant
Smiles
C(Cl)Cl
Name
Cs2CO3
Quantity
2.063 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
[Compound]
Name
mixture
Quantity
14.5 mL
Type
reactant
Smiles
Name
dioxane water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1.O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
EXTRACTION
Type
EXTRACTION
Details
the crude mixture was extracted between water and ethyl acetate
CUSTOM
Type
CUSTOM
Details
The solid residue was purified by chromatography over SiO2 eluting with hexane/ethyl acetate

Outcomes

Product
Name
5-bromo-2-(3-methoxyphenyl)pyridine
Type
product
Smiles
BrC=1C=CC(=NC1)C1=CC(=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.242 g
YIELD: PERCENTYIELD 43%
Name
2-bromo-5-(3-methoxyphenyl)pyridine
Type
product
Smiles
BrC1=NC=C(C=C1)C1=CC(=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.039 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.